Cas no 33668-06-3 (2-Thiophenecarboxylic acid, 3,4-dimethyl-, methyl ester)

• Product name: 2-Thiophenecarboxylic acid, 3,4-dimethyl-, methyl ester
• CAS No: 33668-06-3
• MF: C₈H₁₀O₂S
• MW: 170.2288
• CID: 1459448
• PubChem ID: 18735163

2-Thiophenecarboxylic acid, 3,4-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3,4-dimethyl-, methyl ester
• methyl 3,4-dimethylthiophene-2-carboxylate
• SY346342
• MFCD26402418
• 33668-06-3
• MVYRYONHXOTEKE-UHFFFAOYSA-N
• DA-06717
• SCHEMBL167302

• Inchi： InChI=1S/C8H10O2S/c1-5-4-11-7(6(5)2)8(9)10-3/h4H,1-3H3
• InChI Key： MVYRYONHXOTEKE-UHFFFAOYSA-N
• SMILES： CC1=CSC(=C1C)C(=O)OC

Computed Properties

• Exact Mass: 170.0402
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3